Cas no 1804632-85-6 (2-(Difluoromethyl)-5-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine)

2-(Difluoromethyl)-5-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, including difluoromethyl, hydroxy, iodo, and trifluoromethoxy functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate for synthesizing biologically active molecules. The presence of multiple halogen and fluorine substituents enhances its reactivity and metabolic stability, making it valuable for structure-activity relationship studies. Its well-defined structure allows for precise modifications, facilitating the development of novel compounds with tailored properties. The product is typically handled under controlled conditions due to its sensitivity and reactivity.

2-(Difluoromethyl)-5-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine structure

1804632-85-6 structure

Product Name:2-(Difluoromethyl)-5-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine

CAS No:1804632-85-6

MF:C₇H₃F₅INO₂

MW:355.000711679459

CID:4831344

Update Time:2025-06-13

2-(Difluoromethyl)-5-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-5-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine
- Inchi： 1S/C7H3F5INO2/c8-5(9)4-3(16-7(10,11)12)1-2(15)6(13)14-4/h1,5,15H
- InChI Key： MGIIXEQEVILCRO-UHFFFAOYSA-N
- SMILES： IC1=C(C=C(C(C(F)F)=N1)OC(F)(F)F)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 239
XLogP3: 3
Topological Polar Surface Area: 42.4

2-(Difluoromethyl)-5-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029096514-1g	2-(Difluoromethyl)-5-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine	1804632-85-6	97%	1g	$1,504.90	2022-04-02

2-(Difluoromethyl)-5-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine Related Literature

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Additional information on 2-(Difluoromethyl)-5-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-(Difluoromethyl)-5-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1804632-85-6)

2-(Difluoromethyl)-5-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1804632-85-6) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and trifluoromethoxy groups, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel antimicrobial agents and herbicides, aligning with the growing demand for sustainable crop protection solutions.

The compound’s iodo-substituted pyridine core offers exceptional reactivity for cross-coupling reactions, a hot topic in modern medicinal chemistry. This property is particularly relevant given the rise of AI-driven drug discovery, where molecular fragments like this are used to optimize structure-activity relationships (SAR). Recent studies highlight its utility in pesticide formulation, addressing global concerns about food security and resistance management. Its hydroxy group further enhances solubility, a critical factor for bioavailability in drug development.

From a synthetic perspective, CAS 1804632-85-6 exemplifies advancements in halogenated heterocycles, a field gaining traction in green chemistry discussions. Innovations in catalytic fluorination techniques have streamlined its production, reducing environmental impact—a key consideration for industries targeting ESG compliance. Analytical challenges, such as HPLC purity analysis of polyhalogenated compounds, are also frequently debated in forums, making this compound a case study for analytical method development.

Market trends indicate rising searches for “fluorinated building blocks” and “pyridine-based agrochemicals”, reflecting the compound’s commercial relevance. Its thermal stability and compatibility with microwave-assisted synthesis further position it as a candidate for high-throughput screening platforms. As regulatory landscapes evolve, especially regarding PFAS alternatives, derivatives of this scaffold may offer safer solutions.

In conclusion, 2-(Difluoromethyl)-5-hydroxy-6-iodo-3-(trifluoromethoxy)pyridine bridges multiple disciplines—from precision agriculture to fragment-based drug design. Its CAS 1804632-85-6 identifier serves as a gateway for researchers exploring next-generation functional materials, underscoring the intersection of innovation and sustainability in chemical sciences.